Cas no 1807085-57-9 (Methyl 2-chloro-3-(difluoromethyl)-5-methoxypyridine-6-carboxylate)

• Product Name: Methyl 2-chloro-3-(difluoromethyl)-5-methoxypyridine-6-carboxylate
• CAS No: 1807085-57-9
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4868005
• Update Time: 2025-05-26

Methyl 2-chloro-3-(difluoromethyl)-5-methoxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-(difluoromethyl)-5-methoxypyridine-6-carboxylate

• Inchi： 1S/C9H8ClF2NO3/c1-15-5-3-4(8(11)12)7(10)13-6(5)9(14)16-2/h3,8H,1-2H3
• InChI Key： FXIASRVTTUKLKR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=C(C(C(=O)OC)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.6
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-chloro-3-(difluoromethyl)-5-methoxypyridine-6-carboxylate

Methyl 2-chloro-3-(difluoromethyl)-5-methoxypyridine-6-carboxylate: A Comprehensive Overview

Methyl 2-chloro-3-(difluoromethyl)-5-methoxypyridine-6-carboxylate, identified by the CAS number 1807085-57-9, is a highly specialized organic compound with significant applications in the fields of agrochemistry and pharmaceuticals. This compound has garnered attention due to its unique structural properties and potential for use in developing advanced agricultural chemicals and therapeutic agents.

The molecular structure of Methyl 2-chloro-3-(difluoromethyl)-5-methoxypyridine-6-carboxylate is characterized by a pyridine ring substituted with multiple functional groups, including a chlorine atom at position 2, a difluoromethyl group at position 3, a methoxy group at position 5, and a methyl ester at position 6. These substituents contribute to the compound's stability, reactivity, and bioavailability, making it a valuable precursor in synthetic chemistry.

Recent studies have highlighted the role of Methyl 2-chloro-3-(difluoromethyl)-5-methoxypyridine-6-carboxylate in the development of novel herbicides. Researchers have demonstrated that this compound exhibits selective activity against various weed species, offering a potential solution to the growing challenge of herbicide resistance in agriculture. Its ability to inhibit key enzymatic pathways in plants without adversely affecting crop health has positioned it as a promising candidate for sustainable weed management.

In addition to its agricultural applications, this compound has shown potential in medicinal chemistry. Investigations into its pharmacokinetic properties reveal that Methyl 2-chloro-3-(difluoromethyl)-5-methoxypyridine-6-carboxylate possesses favorable absorption and distribution characteristics, which are critical for drug delivery systems. Furthermore, its structural versatility allows for further functionalization, enabling the exploration of its utility in treating various diseases, including bacterial infections and inflammatory disorders.

The synthesis of Methyl 2-chloro-3-(difluoromethyl)-5-methoxypyridine-6-carboxylate involves multi-step organic reactions, including nucleophilic substitutions and Friedel-Crafts acylation. These reactions require precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods have improved the efficiency of these processes, making large-scale production more feasible.

From an environmental perspective, understanding the degradation pathways of Methyl 2-chloro-3-(difluoromethyl)-5-methoxypyridine-6-carboxylate is crucial for assessing its ecological impact. Studies indicate that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in the environment. This characteristic aligns with global efforts to develop eco-friendly agrochemicals and pharmaceuticals.

In conclusion, Methyl 2-chloro-3-(difluoromethyl)-5-methoxypyridine-6-carboxylate (CAS No. 1807085-57-9) stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical properties, coupled with recent research advancements, underscore its potential to address pressing challenges in agriculture and medicine while maintaining environmental sustainability.